Cas no 1804098-67-6 (3-Bromo-5-(3-chloropropanoyl)benzaldehyde)

• Product Name: 3-Bromo-5-(3-chloropropanoyl)benzaldehyde
• CAS No: 1804098-67-6
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4975613
• Update Time: 2025-08-04

3-Bromo-5-(3-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloropropanoyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c11-9-4-7(6-13)3-8(5-9)10(14)1-2-12/h3-6H,1-2H2
• InChI Key： VAGBOFFXNRYMNU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-5-(3-chloropropanoyl)benzaldehyde

3-Bromo-5-(3-chloropropanoyl)benzaldehyde: A Comprehensive Overview

3-Bromo-5-(3-chloropropanoyl)benzaldehyde, also known by its CAS number 1804098-67-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position of a benzene ring and a 3-chloropropanoyl group at the 5-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-bromo-5-(3-chloropropanoyl)benzaldehyde typically involves a multi-step process, often utilizing Friedel-Crafts acylation or other electrophilic substitution methods. Recent advancements in catalytic systems and reaction conditions have enabled higher yields and improved purity levels. Researchers have also explored alternative routes, such as microwave-assisted synthesis, which offers faster reaction times and better control over the product's stereochemistry.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of 3-bromo-5-(3-chloropropanoyl)benzaldehyde exhibit potential anti-cancer and anti-inflammatory activities. These findings are supported by recent research published in reputable journals like Nature Communications and Chemical Science, where scientists demonstrated the compound's ability to inhibit specific enzymes associated with disease progression.

In addition to its role in drug discovery, this compound has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. For example, researchers have reported the successful integration of 3-bromo-5-(3-chloropropanoyl)benzaldehyde into metal-organic frameworks (MOFs), which show promise for gas storage and separation applications.

The electronic properties of 3-bromo-5-(3-chloropropanoyl)benzaldehyde have also been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the compound exhibits a high degree of conjugation due to the resonance between the benzene ring and the carbonyl group. This property makes it a candidate for use in organic electronics, particularly in light-emitting diodes (OLEDs) and photovoltaic devices.

The steric effects introduced by the bromine and chloroalkyl groups further enhance the compound's versatility. These groups can be readily modified through substitution reactions, allowing for the creation of a wide range of derivatives with tailored properties. This modularity has been exploited in recent studies aimed at developing novel agrochemicals and industrial catalysts.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 3-bromo-5-(3-chloropropanoyl)benzaldehyde. Findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the carbon-carbon bonds. These insights are crucial for assessing its safety profile and ensuring sustainable practices in its production and disposal.

The continued exploration of 3-bromo-5-(3-chloropropanoyl)benzaldehyde's properties is expected to unlock new opportunities across diverse scientific domains. As research progresses, this compound is poised to play an increasingly important role in advancing both fundamental understanding and practical applications in chemistry.